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Compound of Interest

2,3-Dihydrofuro[2,3-c]pyridine-7-
Compound Name:

carbonitrile
CAS No.: 193605-63-9

Cat. No.: B063598

Get Quote

Executive Summary: The "Neglected" Isomer

In the pantheon of bicyclic heteroaromatics, the furo[2,3-c]pyridine scaffold represents a high-
value, under-exploited pharmacophore. While its isomer, furo[2,3-b]pyridine, has been
exhaustively mined for kinase inhibition, the [2,3-c] variant offers a distinct vector geometry and
electronic profile that remains chemically distinct.

This guide serves as a technical blueprint for medicinal chemists. It moves beyond basic
description to provide a causal analysis of how specific structural modifications on this core
translate to biological efficacy, particularly in the context of B-Raf inhibition and antitubercular
activity.

Key Technical Advantages

» Vector Orthogonality: The nitrogen at position 6 (N6) provides a hydrogen bond acceptor
(HBA) vector distinct from the [2,3-b] (N7) or [3,2-c] (N5) isomers, allowing access to unique
binding pockets in the hinge region of kinases.
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» Metabolic Stability: The fusion of the electron-rich furan with the electron-deficient pyridine
creates a "push-pull” electronic system that can be tuned to modulate oxidative metabolism.

 Lipophilic Efficiency (LipE): The scaffold is compact (MW ~119 Da), allowing significant room
for decoration without violating Lipinski rules early in lead optimization.

Chemical Architecture & Numbering

To effectively manipulate the SAR, we must first standardize the nomenclature and numbering,
as confusion with the [2,3-b] isomer is common in literature.

The Core Structure: The furo[2,3-c]pyridine system consists of a furan ring fused to the c-bond
(positions 3 and 4) of a pyridine ring.

Standard Numbering Scheme:

Position 1: Oxygen (Furan)

Positions 2, 3: Furan Carbons (Key vectors for hydrophobic tails)[1]

Position 6: Nitrogen (Pyridine)[1]

Positions 4, 5, 7: Pyridine Carbons (Key vectors for solubilizing groups)

Electronic Distribution Map

e N6 (Pyridine Nitrogen): Strong H-bond acceptor. pKa is typically lower than pyridine due to
the inductive effect of the oxygen, but still capable of critical interactions (e.g., with the
backbone NH of Val/Ala in kinase hinges).

e C2 (Furan): The most nucleophilic carbon, susceptible to electrophilic aromatic substitution,
but in MedChem, usually functionalized via cross-coupling during synthesis.

o C7: Highly activated for nucleophilic attack if the N-oxide is formed, or for lithiation-directed
functionalization.

Synthetic Access (The "Make")
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A robust SAR campaign requires modular synthesis. The most reliable route for generating
diverse libraries is the Sonogashira-Cyclization Cascade.

Protocol: Modular Assembly via Alkynylpyridines

This protocol allows for the independent variation of the C2 substituent (via the alkyne) and the
pyridine core (via the starting hydroxypyridine).

Reaction Scheme (Conceptual): 3-iodo-4-methoxypyridine + Terminal Alkyne -> [Sonogashira] -
> [Demethylation/Cyclization] -> Furo[2,3-c]pyridine

Step-by-Step Methodology

» Starting Material: Begin with 3-iodo-4-methoxypyridine (or 3-iodo-4-chloropyridine if using
hydrolytic cyclization).

e Sonogashira Coupling:

o

Reagents: Pd(PPh3)2CI2 (5 mol%), Cul (2 mol%), Et3N (3 eq).

[¢]

Reactant: Aryl- or Alkyl-acetylene (R-C=CH).

[¢]

Conditions: DMF, 60°C, inert atmosphere (Ar/N2).

o

Checkpoint: Monitor disappearance of iodide by LC-MS.
¢ Cyclization (Ring Closure):

o Method A (For 4-methoxy precursors): Treat the intermediate alkyne with Pyridine
Hydrochloride at 180°C (melt). This cleaves the methyl ether and induces 5-endo-dig
cyclization in one pot.

o Method B (For 4-chloro precursors): Treat with NaH or t-BuOK in THF/DMF to induce
attack of the in-situ generated alkoxide (if converting from 4-OH) or direct displacement.

 Purification: The product is often a planar, lipophilic solid. Purification via silica gel
chromatography (Hexane/EtOAc gradient) is standard.
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3-iodo-4-methoxypyridine

Intermediate: Cyclization » Furo[2,3-clpyridine
. — 3-alkynyl-4-methoxypyridine (Pyridine HCI, 180°C) Scaffold

Terminal Alkyne
(R-C=CH)
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Caption: Modular synthesis of furo[2,3-c]pyridine via Sonogashira coupling and thermal

cyclization.

SAR Deep Dive (The "Test")

The biological utility of furo[2,3-c]pyridine is best exemplified by its application in B-Raf Kinase
Inhibition (specifically the V600OE mutant) and Antitubercular agents.

Vector Analysis & Functionalization Logic
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Case Study: B-Raf V600E Inhibition

Research by Array BioPharma demonstrated that the furo[2,3-c]pyridine core can effectively

replace the imidazo[1,2-a]pyridine scaffold in B-Raf inhibitors.

e Mechanism: The N6 nitrogen mimics the N1 of adenine, forming a key hydrogen bond with

the kinase hinge region.

e The "Indanone Oxime" Link: Connecting an indanone oxime moiety to the C2 position of the

furo[2,3-c]pyridine created a compound with hanomolar potency against B-Raf V600E.
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e Why [2,3-c] over [2,3-b]? The [2,3-c] geometry orients the C2-substituent (the "tail") at a
slightly different angle relative to the H-bond acceptor (N6). This subtle angular shift can
optimize pi-stacking interactions within the gatekeeper region or avoid steric clashes that the
[2,3-b] isomer might encounter.

Biological Pathway: MAPK Signaling

Inhibition of B-Raf by furo[2,3-c]pyridine derivatives blocks the downstream phosphorylation of
MEK and ERK, leading to cell cycle arrest in melanoma cells.
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Caption: Intervention of furo[2,3-c]pyridine inhibitors in the RAS-RAF-MEK-ERK signaling
cascade.
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Experimental Protocols
A. Biochemical Assay: Kinase Inhibition (IC50
Determination)

To validate the SAR, a robust biochemical assay is required.
o System: LanthaScreen™ Eu Kinase Binding Assay (Invitrogen) or similar TR-FRET system.
e Reagents:

o Recombinant B-Raf V600E.[3]

o Alexa Fluor™ 647-labeled ATP-competitive tracer.

o Europium-labeled anti-tag antibody.

e Procedure:

o

Prepare 3x serial dilutions of the furo[2,3-c]pyridine test compound in DMSO.

[¢]

Add 5 pL of compound to 384-well plate.

[e]

Add 5 pL of Kinase/Antibody mixture.

[e]

Add 5 pL of Tracer.

o

Incubate for 60 min at Room Temp.

Read Fluorescence Resonance Energy Transfer (FRET) signal.

[¢]

o Data Analysis: Plot Emission Ratio (665nm/615nm) vs. log[Inhibitor]. Fit to sigmoidal dose-
response curve to extract IC50.

B. Physicochemical Profiling (LogD & Solubility)

Furo[2,3-c]pyridines can be planar and insoluble.
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» Protocol: Kinetic solubility in PBS (pH 7.4) using shake-flask method followed by HPLC-UV
quantification.

o Target: >50 uM for early discovery hits.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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